Cas no 2137914-45-3 (tert-butyl N-benzyl-N-(3,3-dimethyl-2-oxopentyl)carbamate)

• Product Name: tert-butyl N-benzyl-N-(3,3-dimethyl-2-oxopentyl)carbamate
• CAS No: 2137914-45-3
• MF: C₁₉H₂₉NO₃
• MW: 319.438465833664
• CID: 5790930
• PubChem ID: 165467395
• Update Time: 2025-11-07

tert-butyl N-benzyl-N-(3,3-dimethyl-2-oxopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-795826
• tert-butyl N-benzyl-N-(3,3-dimethyl-2-oxopentyl)carbamate
• 2137914-45-3

• Inchi： 1S/C19H29NO3/c1-7-19(5,6)16(21)14-20(17(22)23-18(2,3)4)13-15-11-9-8-10-12-15/h8-12H,7,13-14H2,1-6H3
• InChI Key： CVLSZNXPIHPJEW-UHFFFAOYSA-N
• SMILES： O(C(N(CC1C=CC=CC=1)CC(C(C)(C)CC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 319.21474379g/mol
• Monoisotopic Mass: 319.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-benzyl-N-(3,3-dimethyl-2-oxopentyl)carbamate

tert-butyl N-benzyl-N-(3,3-dimethyl-2-oxopentyl)carbamate: A Comprehensive Overview

tert-butyl N-benzyl-N-(3,3-dimethyl-2-oxopentyl)carbamate (CAS No: 2137914-45-3) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug delivery systems, polymer synthesis, and as a precursor for advanced materials. The tert-butyl group provides steric protection, while the benzyl and (3,3-dimethyl-2-oxopentyl) substituents contribute to its reactivity and functionality.

Recent studies have highlighted the importance of tert-butyl N-benzyl-N-(3,3-dimethyl-2-oxopentyl)carbamate in the development of biodegradable polymers. Researchers have demonstrated that this compound can serve as a building block for synthesizing polyurethanes with enhanced mechanical properties and biocompatibility. The carbamate functional group plays a crucial role in these applications by enabling controlled degradation under physiological conditions.

The synthesis of tert-butyl N-benzyl-N-(3,3-dimethyl-2-oxopentyl)carbamate involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The choice of reagents and reaction conditions significantly influences the yield and purity of the final product. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

In terms of physical properties, tert-butyl N-benzyl-N-(3,3-dimethyl-2-oxopentyl)carbamate exhibits a melting point of approximately 85°C and a boiling point around 180°C under standard pressure. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various solution-based chemical processes. The compound's stability under thermal and oxidative conditions has also been extensively studied, with results indicating moderate stability that can be further enhanced through appropriate formulation techniques.

The chemical reactivity of tert-butyl N-benzyl-N-(3,3-dimethyl-2-oxopentyl)carbamate is primarily governed by its functional groups. The tert-butyl group acts as a protecting agent during synthesis, while the benzyl group enhances aromatic interactions in molecular assemblies. The (3,3-dimethyl-2-oxopentyl) substituent introduces additional branching, which can influence the compound's reactivity in condensation reactions.

Emerging applications of this compound include its use as a precursor for synthesizing bioactive molecules. For instance, recent research has explored its role in the development of peptide-based drugs where the carbamate group facilitates controlled release mechanisms. Additionally, its ability to form stable complexes with metal ions has opened new avenues in catalysis and materials science.

In conclusion, tert-butyl N-benzyl-N-(3,3-dimethyl-2-oxopentyl)carbamate (CAS No: 2137914-45-3) is a multifaceted compound with promising potential across diverse scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative materials and therapeutic agents.